Cas no 1092579-98-0 (5-bromo-4-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine)

• Product Name: 5-bromo-4-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine
• CAS No: 1092579-98-0
• MF: C₈H₄BrF₃N₂
• MW: 265.029971122742
• MDL: MFCD15529134
• CID: 833421
• PubChem ID: 57537543
• Update Time: 2025-11-02

5-bromo-4-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine
• BXL 219
• BXL 698
• Ro 26-2198
• MFCD15529134
• 1092579-98-0
• 1H-Pyrrolo[2,3-b]pyridine, 5-bromo-4-(trifluoromethyl)-
• SCHEMBL2112221
• SB15963
• DB-398192
• P11810
• AS-83418
• 5-bromo-4-trifluoromethyl-1h-pyrrolo[2,3-b]pyridine
• CS-0004513
• 5-bromo-4-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine

• MDL： MFCD15529134
• Inchi： 1S/C8H4BrF3N2/c9-5-3-14-7-4(1-2-13-7)6(5)8(10,11)12/h1-3H,(H,13,14)
• InChI Key： RHITWRBPIJOTEE-UHFFFAOYSA-N
• SMILES： BrC1=CN=C2C(C=CN2)=C1C(F)(F)F

Computed Properties

• Exact Mass: 263.95100g/mol
• Monoisotopic Mass: 263.95100g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 28.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 5-bromo-4-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine

5-Bromo-4-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine (CAS No. 1092579-98-0): A Versatile Heterocyclic Building Block for Pharmaceutical and Material Science Applications

5-Bromo-4-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine (CAS No. 1092579-98-0) is a highly valuable heterocyclic compound that has gained significant attention in recent years due to its unique structural features and broad applicability in pharmaceutical research and material science. This brominated trifluoromethyl pyrrolopyridine derivative serves as a crucial building block for the synthesis of various biologically active molecules and functional materials.

The molecular structure of 5-bromo-4-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine combines several pharmacophoric elements that make it particularly attractive for drug discovery. The pyrrolopyridine core is a privileged scaffold in medicinal chemistry, known for its ability to interact with various biological targets. The presence of both bromo and trifluoromethyl substituents enhances the compound's reactivity and provides multiple sites for further functionalization through cross-coupling reactions or nucleophilic substitutions.

In pharmaceutical research, this compound has emerged as a key intermediate in the development of kinase inhibitors, particularly for cancer therapeutics. Recent studies have shown that derivatives of 5-bromo-4-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine exhibit promising activity against various oncogenic kinases, addressing the growing demand for targeted cancer therapies. The compound's ability to modulate protein-protein interactions has also made it valuable in the development of treatments for neurodegenerative diseases, a hot topic in current medical research.

The material science applications of 5-bromo-4-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine are equally impressive. Its electron-deficient nature and planar structure make it an excellent candidate for organic electronic materials. Researchers are exploring its use in organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs), responding to the increasing global focus on sustainable energy solutions. The trifluoromethyl group in particular contributes to enhanced thermal stability and electron transport properties in these materials.

Synthetic approaches to 5-bromo-4-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine typically involve multi-step procedures starting from commercially available pyridine derivatives. Recent advances in synthetic methodology have focused on improving yield and purity while reducing environmental impact, aligning with the pharmaceutical industry's growing emphasis on green chemistry principles. The compound's bromine substituent allows for various transition metal-catalyzed cross-coupling reactions, making it highly versatile for structural diversification.

From a commercial perspective, the demand for 5-bromo-4-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine has been steadily increasing, driven by its applications in both pharmaceutical and material science sectors. Suppliers have responded by developing more efficient production processes and improved purification techniques to meet the needs of research institutions and industrial users. The compound's stability under standard storage conditions and its compatibility with common organic solvents further enhance its practical utility.

Quality control of 5-bromo-4-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine typically involves HPLC analysis, mass spectrometry, and NMR spectroscopy to ensure high purity levels required for research applications. Analytical data for this compound consistently show excellent reproducibility, making it a reliable choice for synthetic chemists. The availability of detailed spectral data (including ¹H NMR, ¹³C NMR, and HRMS) in literature facilitates its identification and characterization in research settings.

Future research directions for this compound are likely to focus on expanding its applications in drug discovery, particularly in the development of targeted therapies for difficult-to-treat cancers and rare diseases. The unique electronic properties of the pyrrolo[2,3-b]pyridine core combined with the trifluoromethyl group suggest potential applications in novel materials for energy storage and conversion, an area of intense scientific interest given current global energy challenges.

In conclusion, 5-bromo-4-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine (CAS No. 1092579-98-0) represents a versatile and valuable building block with wide-ranging applications across multiple scientific disciplines. Its unique combination of structural features, synthetic accessibility, and functional versatility ensures its continued importance in both academic research and industrial applications. As synthetic methodologies advance and new applications are discovered, this compound is poised to play an increasingly significant role in addressing some of the most pressing challenges in healthcare and sustainable technology.